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This document provides a detailed guide for the acquisition of Audio-Magnetotelluric (AMT)
data, a passive electromagnetic geophysical method used to image the subsurface electrical
resistivity. These protocols are designed to ensure high-quality data collection suitable for
various research applications, including geological mapping, mineral exploration, and
groundwater studies.

Introduction to Audio-Magnetotellurics

Audio-Magnetotellurics (AMT) is a geophysical technique that measures natural variations of
the Earth's electric and magnetic fields to determine the electrical resistivity distribution of the
subsurface.[1] The primary sources of the electromagnetic signals used in AMT are worldwide
thunderstorm activity (lightning discharges) and interactions between the solar wind and the
magnetosphere.[1][2] These natural signals propagate as plane waves and penetrate the
Earth's surface, inducing telluric currents. By measuring the orthogonal components of the
electric and magnetic fields at the surface, the impedance of the Earth can be calculated, which
is then used to infer the subsurface resistivity structure. Higher frequency signals provide
information about shallower depths, while lower frequencies penetrate deeper into the Earth.[1]

[2]

Experimental Protocols
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Pre-Survey Planning and Site Selection

Successful AMT data acquisition begins with meticulous planning and careful site selection.
Protocol:

o Define Survey Obijectives: Clearly state the scientific question to be addressed, the target
depth of investigation, and the desired resolution. This will guide the survey layout, station
spacing, and frequency range.

» Desktop Study: Gather and review all available geological maps, previous geophysical
survey data, and any other relevant information for the survey area. This will aid in identifying
areas of interest and potential sources of noise.

» Site Reconnaissance: Conduct a field visit to the proposed survey area to assess
accessibility, terrain conditions, and potential sources of electromagnetic noise.

o Noise Identification: Identify and map potential sources of cultural noise, such as power
lines, pipelines, metallic fences, buildings, and heavy machinery. Maintain a significant
distance from these sources, ideally several hundred meters, to minimize their impact on
the data.

e Survey Layout Design:

o Profile Lines: For 2D imaging, design survey lines perpendicular to the expected

geological strike.

o Station Spacing: Determine the appropriate station spacing based on the desired lateral
resolution and the target depth. A common rule of thumb is that the station spacing should
be no more than half the target depth.

e Permitting: Obtain all necessary permits and permissions for accessing and working on the
selected sites.

Equipment Preparation and Checklist

Ensure all equipment is in proper working order before mobilizing to the field.
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Equipment Checkilist:

Data Acquisition System (DAS) / Logger: With sufficient battery power for the planned
recording duration.

e Magnetic Field Sensors (Induction Coils): Typically two orthogonal horizontal coils (Hx and
Hy). A vertical coil (Hz) may also be used.

e Electric Field Sensors (Non-polarizing Electrodes): At least four electrodes (e.g., Pb-PbCI2 or
Cu-CuSO04) and connecting wires.

o GPS Receiver: For accurate location and timing.

o Compass and Inclinometer: For orienting the magnetic coils.

e Shovels and Augers: For burying the sensors.

o Water and Bentonite/Salt: To ensure good electrical contact for the electrodes.
e Multimeter: For checking electrode contact resistance.

e Cables: For connecting sensors to the DAS.

o Field Laptop: For data download and initial quality control.

o Safety Equipment: As required for the field location.

Field Data Acquisition Protocol

This protocol outlines the step-by-step procedure for setting up an AMT station and acquiring
data.

Step 1: Station Setup and Sensor Deployment

» Site Finalization: At the predetermined station location, perform a final check for any nearby
sources of noise.

o Data Logger Placement: Place the data acquisition system in a central and stable location.
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¢ Electrode Installation:

o Dig four small holes for the electric dipoles, oriented in a cross-shape (North-South and
East-West). The distance between opposing electrodes (dipole length) typically ranges
from 25 to 100 meters.

o Pour a small amount of water mixed with bentonite or salt into each hole to improve
conductivity.

o Place a non-polarizing electrode in each hole, ensuring it is in firm contact with the mud.

o

Bury the electrodes to minimize temperature fluctuations and wind-induced noise.
e Magnetic Coil Installation:

o Dig two shallow, flat-bottomed trenches for the horizontal magnetic coils (Hx and Hy),
oriented North-South and East-West, respectively. Use a compass to ensure accurate
orientation.

o The trenches should be deep enough to completely bury the coils to shield them from wind
and thermal variations.

o Carefully place the coils in the trenches, ensuring they are level using an inclinometer.
o Bury the coils, making sure the soil is compacted around them to prevent movement.
e Sensor Connection:

o Connect the electrode wires to the corresponding electric field input channels on the data
acquisition system.

o Connect the magnetic coil cables to the magnetic field input channels on the data logger.
o Ensure all connections are secure and protected from the elements.
Step 2: Data Acquisition System Configuration and Recording

e Power On: Turn on the data acquisition system.
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e GPS Synchronization: Ensure the system acquires a GPS lock for accurate timing.
e System Configuration:
o Enter the station name and location coordinates.
o Set the sampling rate. For standard AMT, a sampling rate of 24 kHz or higher is common.

o Define the recording schedule, including the start and end times. Recording duration per
station can range from 30 minutes to several hours, depending on the signal strength and
desired data quality.

e Pre-Recording Checks:

o Electrode Contact Resistance: Use a multimeter to check the contact resistance between
each electrode pair. The resistance should be low and relatively balanced between the
dipoles.

o Signal Monitoring: View the real-time data streams from all sensors to check for any
obvious noise or sensor malfunction. The signals should show natural background
variations.

o Start Recording: Initiate the data acquisition sequence.

o Site Departure: Secure the station and leave the area to avoid introducing noise during the
recording period.

Step 3: Data Retrieval and Quality Control

o Data Download: After the recording is complete, return to the station and download the data
from the logger to a field laptop.

« Initial Quality Control:
o Visually inspect the time series data for any obvious spikes, gaps, or periodic noise.

o Examine the power spectra of the data to identify any narrow-band noise from power lines
or other sources.
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o Make detailed notes of any potential issues observed in the field or during the initial data

inspection.

Data Presentation

Quantitative parameters for a typical Audio-Magnetotelluric survey are summarized in the

tables below.

Table 1: Typical AMT Equipment Specifications

Component

Specification

Typical Value

Data Acquisition System

Number of Channels

5 (EX, Ey, Hx, Hy, Hz)

Resolution

24-bit or 32-bit

Sampling Rate

10 Hz - 100 kHz

Magnetic Field Sensors

Type

Induction Coils

Frequency Range

1 Hz - 20 kHz[3]

Electric Field Sensors

Type

Non-polarizing (e.g., Pb-PbCl2)

Dipole Length

25-100 m

Table 2: Typical AMT Survey Parameters

Parameter

Description

Typical Value/Range

Frequency Band

The range of frequencies

recorded.

10 Hz - 10 kHz

Recording Duration

Time spent recording data at

each station.

30 minutes - 2 hours

Station Spacing

Distance between adjacent

measurement stations.

50 m-500 m

Investigation Depth

The approximate depth to

which the survey can image.

10s of meters to > 1 km[4]
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Table 3: Relationship Between Frequency and Approximate Depth of Investigation

Frequency

Approximate Depth of Investigation

High Frequencies (> 1 kHz)

Shallow (tens of meters)

Mid Frequencies (100 Hz - 1 kHz)

Intermediate (hundreds of meters)

Low Frequencies (< 100 Hz)

Deep (kilometers)

Mandatory Visualizations

Experimental Workflow for AMT Data Acquisition
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Caption: Workflow for AMT data acquisition, from planning to post-processing.
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Caption: Logical workflow for processing raw AMT data to a final resistivity model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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